Cas no 1495241-76-3 (2-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-amine)

• Product Name: 2-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-amine
• CAS No: 1495241-76-3
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 6016807
• PubChem ID: 82416763
• Update Time: 2025-10-28

2-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-amine
• EN300-1782459
• 1495241-76-3

• Inchi： 1S/C8H15N3/c1-6(5-9)8-4-7(2)10-11(8)3/h4,6H,5,9H2,1-3H3
• InChI Key： QBRHBSPWELEWAA-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C)=N1)C(C)CN

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-amine

Comprehensive Overview of 2-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-amine (CAS No. 1495241-76-3)

2-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-amine (CAS No. 1495241-76-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyrazole and amine functional groups, exhibits versatile applications in drug discovery and material science. Its molecular structure, featuring a 1,3-dimethyl-1H-pyrazole core linked to a propan-1-amine moiety, makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 2-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-amine has surged due to their role in developing novel pharmaceuticals and agrochemicals. Researchers are particularly interested in its potential as a bioactive scaffold, which could lead to breakthroughs in treating diseases or enhancing crop protection. The compound's CAS No. 1495241-76-3 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings.

One of the key advantages of 2-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-amine is its compatibility with modern green chemistry principles. As sustainability becomes a global priority, chemists are exploring eco-friendly synthesis routes for such compounds. This aligns with the increasing popularity of searches like "sustainable synthesis of pyrazole derivatives" or "green chemistry in amine production." The compound's structural flexibility also makes it a candidate for computational drug design, a hot topic in AI-driven pharmaceutical research.

The pyrazole ring in 2-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-amine is known for its stability and ability to participate in diverse chemical reactions. This property has led to its use in developing high-performance materials, such as polymers with enhanced thermal resistance. Additionally, the amine group offers opportunities for further functionalization, enabling the creation of customized molecules for specific applications. These features are often highlighted in queries like "applications of pyrazole-amine hybrids" or "functionalization of heterocyclic amines."

From a regulatory perspective, 2-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-amine is not classified as a hazardous substance, making it easier to handle in laboratory and industrial environments. This aspect is crucial for researchers who frequently search for "safe handling of pyrazole derivatives" or "non-toxic amine compounds." The compound's stability under standard conditions further enhances its practicality for large-scale production and storage.

In conclusion, 2-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-amine (CAS No. 1495241-76-3) represents a promising building block in modern chemistry. Its combination of a pyrazole core and an amine tail group opens doors to innovative applications in pharmaceuticals, agriculture, and materials science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.